3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-benzyl-1-(4-fluorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H14FNO2/c18-14-6-8-15(9-7-14)19-16(20)11-13(17(19)21)10-12-4-2-1-3-5-12/h1-9,13H,10-11H2
• InChI Key: URFYTXXBXRQARD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)CC3=CC=CC=C3
• Molecular Formula: C17H14FNO2
• Molecular Weight: 283.30 g/mol

Description

3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione, also known as BFPP, is a chemical compound with potential applications in the field of medicinal chemistry. It belongs to the class of pyrrolidinediones, which are known for their diverse biological activities. The synthesis of BFPP involves the condensation of benzylamine and 4-fluorophenylacetic acid, followed by cyclization with phosgene.

Mechanism of Action

The exact mechanism of action of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione is not fully understood. However, it has been suggested that 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione may also modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to possess anticonvulsant activity in animal models of epilepsy. 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has been found to modulate the levels of various neurotransmitters, including GABA, glutamate, and dopamine, in the brain.

Advantages and Limitations for Lab Experiments

3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione also exhibits good solubility in a variety of solvents, which makes it suitable for use in various assays. However, 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has some limitations for lab experiments. It is a relatively new compound and its biological activity and toxicity profile are not fully understood. Further studies are needed to determine the optimal doses and administration routes for 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione.

Future Directions

There are several future directions for the study of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione. One potential direction is the development of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione derivatives with improved pharmacological properties. Another direction is the investigation of the potential of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione as a scaffold for the design of new drugs targeting the central nervous system. The role of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione in the modulation of neurotransmitter levels in the brain also warrants further investigation. Finally, the toxicity profile of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione needs to be further elucidated to determine its safety for use in humans.
Conclusion:
In conclusion, 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione is a chemical compound with potential applications in the field of medicinal chemistry. It exhibits anti-inflammatory, analgesic, and anticonvulsant activities in animal models and has been investigated for its potential as a scaffold for the design of new drugs targeting the central nervous system. The synthesis of 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione involves the condensation of benzylamine and 4-fluorophenylacetic acid, followed by cyclization with phosgene. While 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has several advantages for lab experiments, further studies are needed to determine its optimal doses and administration routes, as well as its toxicity profile.

Scientific Research Applications

3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. 3-benzyl-1-(4-fluorophenyl)-2,5-pyrrolidinedione has also been investigated for its potential as a scaffold for the design of new drugs targeting the central nervous system.